Cas no 2757951-58-7 (Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2757951-58-7
• MF: C₁₂H₁₉ClN₂O₃
• MW: 274.743862390518
• CID: 5847038
• PubChem ID: 165755066
• Update Time: 2025-06-08

Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757951-58-7
• EN300-6973248
• tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H19ClN2O3/c1-12(2,3)18-11(17)15-7-8-4-5-9(15)6-14(8)10(13)16/h8-9H,4-7H2,1-3H3
• InChI Key： VKXXJVBWNWIXEU-UHFFFAOYSA-N
• SMILES： ClC(N1CC2CCC1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 274.1084202g/mol
• Monoisotopic Mass: 274.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

Introduction to Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2757951-58-7)

Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2757951-58-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines and is characterized by its unique structural features, which include a tert-butyl group, a carboxylic acid moiety, and a diazabicyclo[2.2.2]octane scaffold. These structural elements contribute to its potential applications in drug discovery and development.

The diazabicyclo[2.2.2]octane core of this compound is particularly noteworthy due to its ability to form stable complexes with various metal ions, making it a valuable ligand in coordination chemistry. Additionally, the presence of the carboxylic acid group provides opportunities for further functionalization and derivatization, which can be crucial in optimizing the pharmacological properties of the molecule.

Recent studies have highlighted the potential of Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique structure of the compound allows it to selectively bind to these enzymes, thereby modulating their activity and potentially slowing down disease progression.

In another study, researchers explored the use of Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate as a scaffold for developing novel antiviral agents. The compound's ability to form stable complexes with metal ions was leveraged to enhance its antiviral activity against a range of viruses, including influenza and HIV. This research underscores the versatility of the compound and its potential as a lead molecule in antiviral drug discovery.

The synthesis of Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of tert-butyl 5-bromo-1H-pyrrole-3-carboxylate with an appropriate diamine followed by cyclization and functional group modification. This multi-step process highlights the synthetic challenges associated with producing this compound on a large scale but also demonstrates the feasibility of its synthesis using modern organic chemistry techniques.

From a pharmacokinetic perspective, Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate exhibits favorable properties that make it suitable for in vivo studies. Its solubility and stability under physiological conditions have been extensively characterized, and preliminary data suggest that it has good bioavailability and low toxicity profiles. These attributes are essential for advancing the compound into preclinical and clinical trials.

In conclusion, Tert-butyl 5-(carboxy)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2757951-58-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent.